Cas no 173156-74-6 (Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester)
173156-74-6 structure
Product Name:Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester
CAS No:173156-74-6
MF:C9H8N2OS
MW:192.237620353699
CID:111556
PubChem ID:45078017
Update Time:2025-04-18
Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester Chemical and Physical Properties
Names and Identifiers
-
- Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester
- S-(1-methylbenzimidazol-2-yl) methanethioate
- Methanethioic acid, S-(1-methyl-1H-benzimidazol-2-yl) ester (9CI)
- 173156-74-6
- DTXSID20663434
- S-(1-Methyl-1H-benzimidazol-2-yl) methanethioate
- S-(1-Methyl-1H-benzo[d]imidazol-2-yl) methanethioate
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- Inchi: 1S/C9H8N2OS/c1-11-8-5-3-2-4-7(8)10-9(11)13-6-12/h2-6H,1H3
- InChI Key: BJULMQJCJKRYBH-UHFFFAOYSA-N
- SMILES: S(C=O)C1=NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 192.03584
- Monoisotopic Mass: 192.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 60.2A^2
Experimental Properties
- PSA: 34.89
Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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